![molecular formula C19H19N3O2S B2931116 N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide CAS No. 893361-87-0](/img/structure/B2931116.png)
N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide
Overview
Description
N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide, also known as MPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a thioacetamide derivative that exhibits a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In
Mechanism of Action
The exact mechanism of action of N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to modulate the activity of various ion channels, including voltage-gated sodium and calcium channels, which are involved in the generation and propagation of action potentials in neurons. This compound has also been shown to modulate the activity of various neurotransmitter receptors, including GABA and glutamate receptors, which are involved in the regulation of neuronal excitability. Additionally, this compound has been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to inhibit the activation of NF-κB, a transcription factor that regulates the expression of many inflammatory genes. This compound has also been shown to reduce oxidative stress and to increase the production of endogenous antioxidants, such as glutathione. Additionally, this compound has been shown to modulate the activity of various enzymes, including COX-2 and iNOS, which are involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in high purity and yield. It exhibits a wide range of biological activities, making it suitable for use in various fields of research. However, there are also some limitations to its use. This compound has poor solubility in water, which can limit its bioavailability and make it difficult to administer in vivo. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide. One area of interest is its potential therapeutic applications in the treatment of neurological disorders, such as epilepsy and neuropathic pain. Additional studies are needed to further elucidate its mechanism of action and to optimize its pharmacokinetic properties. Furthermore, the potential anticancer and immunomodulatory effects of this compound warrant further investigation. Overall, this compound represents a promising compound for the development of novel therapeutics in various fields of medicine.
Scientific Research Applications
N-(4-methoxyphenyl)-2-[[1-(phenylmethyl)-2-imidazolyl]thio]acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and immunology. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects, making it a promising candidate for the treatment of various neurological disorders such as epilepsy, neuropathic pain, and multiple sclerosis. Additionally, this compound has been shown to possess anticancer properties, with the ability to inhibit tumor growth and metastasis in various cancer models. Its immunomodulatory effects have also been explored, with potential applications in the treatment of autoimmune diseases.
Properties
IUPAC Name |
2-(1-benzylimidazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2S/c1-24-17-9-7-16(8-10-17)21-18(23)14-25-19-20-11-12-22(19)13-15-5-3-2-4-6-15/h2-12H,13-14H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRKKIFKFHCKQKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.